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Compound of Interest

Compound Name: MRX-2843

Cat. No.: B609337 Get Quote

For researchers and drug development professionals, the proper disposal of potent compounds

like MRX-2843, a dual MERTK/FLT3 inhibitor, is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step information for the

safe handling and disposal of MRX-2843, ensuring compliance with best practices for

hazardous chemical waste management.

While some safety data sheets (SDS) for MRX-2843 may offer limited disposal information,

with one suggesting that smaller quantities might be disposed of as household waste, it is

imperative to treat this potent research chemical with caution.[1] Another SDS classifies the

compound as not a hazardous substance or mixture.[2] However, the standard practice for

potent kinase inhibitors and active pharmaceutical ingredients is to manage them as hazardous

waste. This approach minimizes risk to personnel and the environment.

Physicochemical and Storage Information
A summary of key quantitative data for MRX-2843 is presented below for safe handling and

storage.
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Property Data

Molecular Formula C₂₉H₄₀N₆O

Molecular Weight 488.67 g/mol [2][3]

Appearance Crystalline solid

Storage (Powder) -20°C[4]

Solubility (Methanol) Soluble[4]

Solubility (DMSO) 98 mg/mL (200.54 mM)[3]

Step-by-Step Disposal Protocol for MRX-2843
The following methodology outlines the proper disposal of all forms of MRX-2843 waste,

including the pure compound, solutions, and contaminated materials.

1. Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including a lab

coat, safety glasses with side shields or goggles, and appropriate chemical-resistant gloves

(e.g., nitrile gloves).

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired MRX-2843 powder in its original container or a clearly labeled,

sealed, and compatible waste container.

Contaminated items such as weigh boats, pipette tips, and gloves should be collected in a

designated, sealed plastic bag or container labeled as "Hazardous Chemical Waste."

Liquid Waste:

Collect all solutions containing MRX-2843 in a dedicated, leak-proof, and shatter-resistant

container.

The container must be kept tightly sealed when not in use.
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Do not mix MRX-2843 waste with other solvent waste streams unless compatibility has

been confirmed.

Sharps Waste:

Needles, syringes, or any other contaminated sharps must be disposed of immediately in

a designated sharps container.

3. Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "MRX-2843" (avoid using abbreviations or chemical formulas)

The primary hazard(s), if known. If the hazards are not fully characterized, state "Potent

Research Compound - Hazards Not Fully Known."

The accumulation start date (the date the first piece of waste was added to the container).

The Principal Investigator's name and laboratory location.

4. Storage of Chemical Waste:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are tightly sealed to prevent any leaks or spills.

It is best practice to use secondary containment for all liquid waste containers to contain any

potential leaks.

5. Disposal Request:

Once a waste container is full or ready for disposal, follow your institution's established

procedures for chemical waste pickup. This typically involves submitting a formal request to

the Environmental Health and Safety (EHS) department.
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Crucially, do not dispose of MRX-2843 down the drain or in the regular trash. Incineration is

the preferred method for the disposal of potent pharmaceutical compounds.

MRX-2843 Signaling Pathway and Experimental
Workflow
MRX-2843 is an inhibitor of the MERTK and FLT3 receptor tyrosine kinases.[4] Inhibition of

these kinases blocks downstream signaling pathways that are crucial for the proliferation and

survival of certain cancer cells.
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Caption: MRX-2843 inhibits MERTK and FLT3, blocking downstream pro-survival signaling

pathways.

The general workflow for handling and disposing of MRX-2843 in a research setting follows a

structured process to ensure safety and compliance.
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Caption: Workflow for the safe handling and disposal of MRX-2843 waste from the lab to final

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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